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Compound of Interest

Compound Name: 2-Amino-2'-bromoacetophenone

CAS No.: 58585-01-6

Cat. No.: B1601957

Get Quote

Executive Safety Summary: The Lachrymator
Hazard
2-Amino-2'-bromoacetophenone (and its structural isomers like 2-bromo-1-(2-

aminophenyl)ethanone) belongs to the class of

-halo ketones. These compounds are potent alkylating agents and severe lachrymators (tear
gas agents).

Immediate Operational Risks:

Lachrymatory Effect: Even trace vapors can cause debilitating eye irritation, tears, and

respiratory distress.

Alkylating Potential: It irreversibly binds to biological nucleophiles (DNA, proteins), posing a

significant toxicity risk.

Instability: The presence of both an amine (nucleophile) and an alkyl bromide (electrophile)

in the same or related molecules makes this compound prone to self-polymerization or
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cyclization (e.g., into indole derivatives). Old containers may build pressure or contain

unpredictable degradation products.

Core Directive:Do not treat this as standard organic waste. Segregation and specific

neutralization protocols are required to prevent facility evacuation due to lachrymator release.

Waste Classification & Decision Matrix
Before initiating any disposal procedure, categorize the material state. This determines whether

you perform In-Lab Deactivation or Direct Lab-Packing.

Decision Logic Diagram

Assess Material State

Is it Bulk Stock (>5g) or Sealed Bottle?

Is it a Spill or Residue on Glassware?

No

PATH A: Lab Pack (Off-Site)

Yes (Do not open)

Unknown/Unstable

PATH B: Chemical Deactivation

Yes

Segregated Incineration Stream

DirectAfter Confirmation

Click to download full resolution via product page
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Figure 1: Decision matrix for selecting the safest disposal pathway. Path A minimizes exposure;

Path B is for contamination control.

Path A: Bulk Disposal (Lab Packing)
Preferred method for expired stock, sealed bottles, or quantities >5g.

Why: Opening a bottle of degraded

-bromo ketone can release a plume of lachrymatory vapor. Professional waste handlers with
self-contained breathing apparatus (SCBA) should manage the final consolidation.

Primary Containment: Keep the original container tightly capped. Inspect the cap for

brittleness.

Secondary Containment: Place the bottle inside a clear, heavy-duty polyethylene zip-lock

bag.

Labeling: Affix a hazardous waste label to the bag, not just the bottle.

Must Read: "Hazardous Waste - Lachrymator - 2-Amino-2'-bromoacetophenone."

GHS Symbols: Corrosive, Toxic, Health Hazard.

Segregation: Place in a dedicated "Lachrymator/Reactive" waste drum. Do not mix with

general organic solvents, oxidizers, or acids.

Path B: Chemical Deactivation (The Thiosulfate
Method)
Mandatory for spills, glassware rinsing, and trace residues.

The Science: We utilize a nucleophilic substitution reaction (

). Sodium thiosulfate (

) acts as a soft nucleophile, attacking the
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-carbon and displacing the bromide. This converts the volatile, toxic alkyl bromide into a water-
soluble, non-volatile Bunte salt.

Deactivation Workflow Diagram

Alpha-Bromo Ketone
(Electrophile)

SN2 Substitution
(Stir 12-24 hrs)

Sodium Thiosulfate
(Nucleophile)

Bunte Salt
(Water Soluble/Non-Volatile)

Br- displaced
Aqueous Waste

Click to download full resolution via product page

Figure 2: Mechanistic pathway for neutralizing alkylating potential using sodium thiosulfate.

Detailed Protocol
Reagents Required:

Sodium Thiosulfate (

)

Water[1]

Acetone (as a co-solvent)

Step-by-Step Procedure:

Preparation of Deactivation Solution:

Dissolve 100g of Sodium Thiosulfate in 900mL of water (approx. 10% w/v).

Optional: Add 1g of Sodium Iodide (

) to catalyze the reaction (Finkelstein reaction logic).

Glassware/Spill Treatment:
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For Glassware: Rinse the contaminated glassware with a small amount of acetone first to

dissolve the organic residue. Collect this rinse.

Mixing: Add the acetone rinse slowly to the Thiosulfate solution. The ratio should be at

least 20:1 (Thiosulfate solution : Contaminant) to ensure excess nucleophile.

For Spills: Cover the spill with solid sodium thiosulfate, then dampen with water. Cover

with absorbent pads.

Reaction Time:

Allow the mixture to stand (or stir if in a beaker) for 24 hours in a fume hood.

Verification: The lachrymatory odor should disappear. (Note: Do not intentionally sniff; rely

on the absence of eye irritation when working near the hood sash).

Final Disposal:

The resulting solution contains the Bunte salt and excess thiosulfate.

Adjust pH to neutral (pH 6-8) if necessary.

Dispose of as Aqueous Chemical Waste (check local regulations; some jurisdictions allow

drain disposal for Bunte salts, but high-EHS standards recommend collecting as aqueous

hazardous waste).

Emergency Spill Response (Lachrymator Specific)
If a significant amount (>100mg) is dropped outside a fume hood:
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Zone Action Protocol

Immediate Area

Evacuate immediately. The lachrymatory effect

will disorient you. Do not attempt to clean up

without respiratory protection.

HVAC/Facilities

Alert facilities to switch the lab to 100% exhaust

(purge mode) if possible, to prevent recirculation

into offices.

Re-entry

Only by personnel wearing SCBA or a Full-Face

Respirator with Organic Vapor/Acid Gas

cartridges.

Cleanup

Use the Thiosulfate Method (Path B) described

above. Do not use simple water or ethanol, as

these do not destroy the alkylating hazard.
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Disclaimer: This guide is for educational and operational planning purposes. Always consult

your institution's Chemical Hygiene Officer (CHO) and local environmental regulations before

disposing of hazardous materials.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.google.com/url?sa=E&q=https%3A%2F%2Fnap.nationalacademies.org%2Fcatalog%2F12654%2Fprudent-practices-in-the-laboratory-handling-and-management-of-chemical
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA15576&PLANT=d__ALF
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.fishersci.com%2Fstore%2Fmsds%3FpartNumber%3DAC106631000%26productDescription%3D2-BROMOACETOPHENONE%2B98%2525%2B100GR%26vendorId%3DVN00032119%26countryCode%3DUS%26language%3Den
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.epa.gov%2Frcra
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1601957?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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